Cas no 131796-58-2 (DIRHODIUM (II) TETRAKIS(METHYL 2-PYRROLIDONE-5(S)-CARBOXYLATE)ACETONITRILE/2-PROPANOL COMPLEX)

• Product Name: DIRHODIUM (II) TETRAKIS(METHYL 2-PYRROLIDONE-5(S)-CARBOXYLATE)ACETONITRILE/2-PROPANOL COMPLEX
• CAS No: 131796-58-2
• MF: C₂₄H₃₂N₄O₁₂Rh₂
• MW: 774.341491699219
• CID: 93528
• PubChem ID: 11136483
• Update Time: 2025-06-03

DIRHODIUM (II) TETRAKIS(METHYL 2-PYRROLIDONE-5(S)-CARBOXYLATE)ACETONITRILE/2-PROPANOL COMPLEX Chemical and Physical Properties

Names and Identifiers

• DOYLE DIRHODIUM CATALYST - RH2(5S-MEPY)4
• DIRHODIUM (II) TETRAKIS(CAPROLACTAM)
• DOYLE DIRHODIUM CATALYST-RH2(CAPY)4
• Dirhodium(II) tetrakis(methyl 2-pyrrolidinone-5(R)-carboxylate)acetonitrile
• DOYLE DIRHODIUM CATALYST - RH2(5R-MEPY)4
• 2-PROPANOL COMPLEX
• DIRHODIUM (II) TETRAKIS(METHYL 2-PYRROLIDONE-5(S)-CARBOXYLATE)ACETONITRILE
• rh2(5r-mepy)4
• Doyle dirhodium catalyst-Rh2(5R-MEPY)
• DOYLE DIRHODIUMKATALYSATOR RH2(5R-MEPY)4
• DIRHODIUM (II) TETRAKIS(METHYL 2-PYRROLIDONE-5(R)-CARBOXYLATE)ACETONITRILE
• DOYLE DIRHODIUM CATALYST-RH2(5R-MEPY)4
• DIRHODIUM (II) TETRAKIS(METHYL 2-PYRROLIDONE-5(R)-CARBOXYLATE)ACETONITRILE/2-PROPANOL COMPLEX
• Dirhodium(II) tetrakis(methyl 2-pyrrolidinone-5(R)-carboxylate)acetonitrile/2-propanol complex
• 131796-58-2
• methyl (2R)-5-oxopyrrolidin-1-ide-2-carboxylate;rhodium(2+)
• DIRHODIUM (II) TETRAKIS(METHYL 2-PYRROLIDONE-5(S)-CARBOXYLATE)ACETONITRILE/2-PROPANOL COMPLEX

• MDL： MFCD00192122
• Inchi： 1S/4C6H9NO3.2Rh/c4*1-10-6(9)4-2-3-5(8)7-4;;/h4*4H,2-3H2,1H3,(H,7,8);;/q;;;;2*+2/p-4/t4*4-;;/m1111../s1
• InChI Key： BJHLPXCDLYHGIN-WTODAKLXSA-J
• SMILES： [Rh+2].[Rh+2].O=C1CC[C@H](C(=O)OC)[N-]1.O=C1CC[C@H](C(=O)OC)[N-]1.O=C1CC[C@H](C(=O)OC)[N-]1.O=C1CC[C@H](C(=O)OC)[N-]1

Computed Properties

• Exact Mass: 774.01266g/mol
• Monoisotopic Mass: 774.01266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 42
• Rotatable Bond Count: 8
• Complexity: 377
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178Ų

Experimental Properties

• Color/Form: Red to purple powder
• Density: g/cm3
• Melting Point: 258 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Insoluble in water

DIRHODIUM (II) TETRAKIS(METHYL 2-PYRROLIDONE-5(S)-CARBOXYLATE)ACETONITRILE/2-PROPANOL COMPLEX Security Information

• Hazardous Material transportation number：UN2811
• Hazard Category Code： 20/22
• Safety Instruction： 22
• Hazardous Material Identification：
• Risk Phrases：20/22
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on DIRHODIUM (II) TETRAKIS(METHYL 2-PYRROLIDONE-5(S)-CARBOXYLATE)ACETONITRILE/2-PROPANOL COMPLEX

Recent Advances in Dirhodium(II) Tetrakis(methyl 2-pyrrolidone-5(S)-carboxylate) Acetonitrile/2-Propanol Complex (CAS: 131796-58-2) Research

Dirhodium(II) tetrakis(methyl 2-pyrrolidone-5(S)-carboxylate) acetonitrile/2-propanol complex (CAS: 131796-58-2) is a highly specialized dirhodium(II) carboxylate complex that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, with its unique structural and catalytic properties, has been extensively studied for its potential applications in asymmetric synthesis, drug development, and biocatalysis. Recent research has focused on elucidating its mechanistic pathways, optimizing its catalytic efficiency, and exploring its therapeutic potential.

The compound's structure features a dirhodium(II) core coordinated by four methyl 2-pyrrolidone-5(S)-carboxylate ligands, with additional acetonitrile and 2-propanol molecules completing the coordination sphere. This configuration imparts remarkable stability and reactivity, making it an excellent candidate for catalyzing a variety of organic transformations. Notably, its ability to facilitate enantioselective reactions has been a key area of investigation, with studies demonstrating its efficacy in the synthesis of chiral intermediates for pharmaceuticals.

Recent studies have highlighted the compound's role in C-H functionalization reactions, a critical process in the synthesis of complex organic molecules. Researchers have reported that the dirhodium(II) complex can effectively activate inert C-H bonds under mild conditions, enabling the construction of carbon-carbon and carbon-heteroatom bonds with high selectivity. This capability has significant implications for the development of novel therapeutic agents, as it allows for the efficient and sustainable synthesis of bioactive molecules.

In addition to its catalytic applications, the dirhodium(II) complex has shown promise in medicinal chemistry. Preliminary studies suggest that it may exhibit antimicrobial and anticancer properties, although further research is needed to fully understand its mechanism of action and therapeutic potential. The compound's ability to interact with biological macromolecules, such as DNA and proteins, has also been explored, with findings indicating potential applications in targeted drug delivery and diagnostics.

Despite these advancements, challenges remain in the large-scale production and application of the dirhodium(II) complex. Issues such as cost, scalability, and environmental impact need to be addressed to fully realize its potential in industrial and pharmaceutical settings. Ongoing research aims to optimize synthetic protocols, improve catalytic efficiency, and expand the scope of its applications. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and advancing the field.

In conclusion, dirhodium(II) tetrakis(methyl 2-pyrrolidone-5(S)-carboxylate) acetonitrile/2-propanol complex represents a versatile and promising tool in chemical biology and medicinal chemistry. Its unique properties and wide-ranging applications make it a subject of ongoing research and development. As our understanding of its mechanisms and potential continues to grow, this compound is poised to play a pivotal role in the future of drug discovery and synthetic chemistry.